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molecular formula C10H14N2O3 B8454263 2-(N-Ethyl-p-nitroanilino)ethanol

2-(N-Ethyl-p-nitroanilino)ethanol

Cat. No. B8454263
M. Wt: 210.23 g/mol
InChI Key: CTYWCJDIRDKMGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05852011

Procedure details

In 30 ml of DMSO, 5.0 g (35.4 mmol) of 4-fluoronitrobenzene and 6 g (67.3 mmol) of 2-(ethylamino)ethanol were dissolved. The resultant solution was stirred under heat at 140° C. for 4 hours, followed by extraction with ethyl acetate. The solvent was distilled out under reduced pressure, followed by washing with ethyl acetate, whereby 6.3 g of yellow powder were obtained (yield: 85%).
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-fluoronitrobenzene
Quantity
5 g
Type
reactant
Reaction Step Two
Name
2-(ethylamino)ethanol
Quantity
6 g
Type
reactant
Reaction Step Two
Name
DMSO
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
yellow powder
Yield
85%

Identifiers

REACTION_CXSMILES
F[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][CH:3]=1.[CH2:11]([NH:13][CH2:14][CH2:15][OH:16])[CH3:12]>CS(C)=O>[CH2:11]([N:13]([C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][CH:3]=1)[CH2:14][CH2:15][OH:16])[CH3:12]

Inputs

Step One
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
4-fluoronitrobenzene
Quantity
5 g
Type
reactant
Smiles
FC1=CC=C(C=C1)[N+](=O)[O-]
Name
2-(ethylamino)ethanol
Quantity
6 g
Type
reactant
Smiles
C(C)NCCO
Name
DMSO
Quantity
30 mL
Type
solvent
Smiles
CS(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
140 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
followed by extraction with ethyl acetate
DISTILLATION
Type
DISTILLATION
Details
The solvent was distilled out under reduced pressure
WASH
Type
WASH
Details
by washing with ethyl acetate

Outcomes

Product
Name
yellow powder
Type
product
Smiles
C(C)N(CCO)C1=CC=C(C=C1)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 6.3 g
YIELD: PERCENTYIELD 85%
YIELD: CALCULATEDPERCENTYIELD 84.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.